Dierbium dioxide sulphide

• CAS No.: 12345-97-0
• Molecular Formula: Er2O2S
• Molecular Weight: 398.576
• IUPAC Name: erbium(3+);oxygen(2-);sulfide
• InChI: InChI=1S/2Er.2O.S/q2*+3;3*-2
• InChI Key: HFKNUZPJBFHGBH-UHFFFAOYSA-N
• SMILES: [O-2].[O-2].[S-2].[Er+3].[Er+3]
• Synonyms: dierbium dioxide sulphide

Description

Dierbium dioxide sulphide (CAS: 12345-97-0, EC: 228-003-4) is a rare-earth-based inorganic compound composed of terbium (Er), oxygen (O), and sulfur (S). The compound is registered under the European REACH regulation, with a registration date of 31 May 2018, indicating its industrial or research utility in specialized applications such as optoelectronics or catalysis .

Comparison with Similar Compounds

Dierbium Trisulphide (Er₂S₃)

• CAS/EC : 12159-66-9 / 235-289-4 .
• Structure : A binary sulfide with a higher sulfur-to-oxygen ratio than Er₂O₂S.
• Applications : Used in infrared optical materials due to its narrow bandgap.
• Key Differences :
  • Er₂S₃ lacks oxygen in its lattice, resulting in distinct electronic properties.
  • Thermal stability of Er₂O₂S is hypothesized to exceed that of Er₂S₃ due to oxygen’s stronger ionic bonding contributions .

Dierbium Tricarbonate (Er₂(CO₃)₃)

• CAS/EC : 6067-35-2 / 212-764-4 .
• Structure : Contains carbonate (CO₃²⁻) anions instead of sulfide or oxide.
• Reactivity : Highly sensitive to thermal decomposition, releasing CO₂ at elevated temperatures.
• Comparison :
  • Er₂(CO₃)₃ is more water-soluble than Er₂O₂S, limiting its use in aqueous environments.
  • Er₂O₂S exhibits superior stability in oxidative conditions due to its mixed anion composition .

Terbium(III) Oxide (Tb₂O₃)

• CAS/EC: Not explicitly listed in the provided evidence, but safety protocols from Sigma-Aldrich highlight its use in laboratory synthesis .
• Structure : A pure oxide without sulfur.
• Applications : Luminescent materials and magnetostrictive alloys.
• Tb₂O₃ lacks the redox versatility afforded by sulfur in Er₂O₂S.

Data Tables: Comparative Properties

Compound	CAS	Molecular Formula	Molecular Weight (g/mol)	Key Applications	Stability Notes
This compound	12345-97-0	Er₂O₂S	~430 (estimated)	Optoelectronics, catalysis	High thermal stability
Dierbium trisulphide	12159-66-9	Er₂S₃	478.4	Infrared optics	Sensitive to oxidation
Dierbium tricarbonate	6067-35-2	Er₂(CO₃)₃	598.3	Rare-earth extraction	Decomposes at >200°C

Research Findings and Gaps

Physical and Chemical Properties

• Er₂O₂S: Limited experimental data exists on its melting point, solubility, or crystallographic parameters. This contrasts with sulfur dioxide (SO₂), whose physical properties (e.g., boiling point: -10°C, molecular weight: 64.07 g/mol) are well-documented due to extensive industrial use .
• Safety Protocols : Unlike Terbium(III) oxide, which requires water spray or CO₂ extinguishers for fire safety , Er₂O₂S’s flammability profile remains unstudied.

Toxicological Data

• No toxicological studies specific to Er₂O₂S were identified in the evidence. This contrasts with sulfur dioxide (SO₂), which has well-characterized respiratory toxicity .

Q & A

Basic Research Questions

Q. What established synthesis methods are used for Dy₂O₂S, and how do reaction parameters influence phase purity?

• Methodological Answer : Solid-state reactions and hydrothermal synthesis are common methods. Phase purity is highly sensitive to precursor ratios (e.g., Dy:S molar ratios) and sintering temperatures. For example, systematic trials with temperatures ranging from 800°C to 1200°C under inert atmospheres can optimize crystallinity. Control experiments with varying dwell times (e.g., 6–24 hours) are critical to minimize secondary phases like Dy₂O₃ or DyS . Characterization via X-ray diffraction (XRD) and Rietveld refinement is recommended to quantify phase fractions.

Q. How can researchers characterize the electronic and optical properties of Dy₂O₂S?

• Methodological Answer : Ultraviolet-visible (UV-Vis) diffuse reflectance spectroscopy combined with Tauc plot analysis determines the bandgap. For electronic properties, X-ray photoelectron spectroscopy (XPS) identifies oxidation states (e.g., Dy³+ vs. Dy²+), while Hall effect measurements assess carrier mobility. Cross-validate results with density functional theory (DFT) simulations to resolve discrepancies between experimental and theoretical bandgaps .

Advanced Research Questions

Q. What experimental designs are optimal for studying Dy₂O₂S stability under extreme conditions (e.g., high pressure/temperature)?

• Methodological Answer : Use diamond anvil cells (DACs) for high-pressure studies (e.g., 0–30 GPa) coupled with in situ Raman spectroscopy to monitor structural transitions. For thermal stability, thermogravimetric analysis (TGA) under controlled atmospheres (e.g., Ar vs. O₂) reveals decomposition thresholds. Reference methodologies from lager beer fermentation studies, where parameter gradients (e.g., oxygen levels, temperature) were systematically tested to isolate variable impacts .

Q. How can contradictory data on Dy₂O₂S catalytic activity in redox reactions be resolved?

• Methodological Answer : Contradictions often arise from differences in surface defects or impurity phases. Implement controlled synthesis with identical precursors but varying cooling rates (e.g., quenched vs. furnace-cooled samples) to assess defect density. Pair kinetic studies (e.g., H₂O₂ decomposition rates) with transmission electron microscopy (TEM) to correlate activity with surface morphology. Statistical tools like ANOVA can identify significant outliers .

Q. What mechanisms explain the anomalous magnetic behavior of Dy₂O₂S at low temperatures?

• Methodological Answer : Perform SQUID magnetometry under zero-field-cooled (ZFC) and field-cooled (FC) conditions (1.8–300 K). Compare data with neutron diffraction results to distinguish between spin-glass behavior and long-range magnetic ordering. For reproducibility, replicate experiments across multiple batches and use error bars to quantify batch-to-batch variability .

Data Contradiction and Analysis

Q. Why do studies report conflicting thermal conductivity values for Dy₂O₂S?

• Methodological Answer : Variations may stem from grain boundary effects or measurement techniques (e.g., laser flash vs. transient hot-wire). Standardize samples by polishing surfaces to ≤1 µm roughness and testing in vacuum to eliminate convective losses. Reference Environmental Impact Assessment protocols, where weighted averages and outlier criteria (e.g., ±2σ exclusion) improved data consistency .

Key Methodological Considerations

• Replication : Replicate synthesis and characterization across independent labs to validate findings, as done in beer fermentation trials .
• Statistical Rigor : Apply tools like principal component analysis (PCA) to deconvolute multivariate impacts (e.g., temperature, pressure, precursors) .
• Cross-Disciplinary Insights : Adapt protocols from related fields (e.g., wine metal speciation studies) to address knowledge gaps in Dy₂O₂S redox pathways .